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Compound of Interest

Compound Name: DCG04

Cat. No.: B15576931

For researchers, scientists, and drug development professionals working with DCG04, a
cysteine cathepsins probe, stringent adherence to safety protocols is paramount. This
document provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure the safe handling of this compound.

Personal Protective Equipment (PPE)

When handling DCGO04, appropriate personal protective equipment must be worn to minimize
exposure and ensure personal safety. The following table summarizes the required PPE based
on the Safety Data Sheet (SDS) provided by suppliers.

PPE Category Item Specifications
) ANSI 787.1 certified, with side
Eye Protection Safety Glasses )
shields
) ) ] Nitrile or other appropriate
Hand Protection Chemical-resistant gloves ] )
material, disposable
Body Protection Laboratory Coat Standard, fully buttoned

Operational Plan: Step-by-Step Handling Procedure

Proper handling of DCGO04 is crucial to prevent contamination and ensure experimental
accuracy and safety. Follow this step-by-step guidance for all procedures involving this
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compound.

e Preparation: Before handling, ensure that the designated workspace is clean and
uncluttered. Have all necessary equipment, including PPE, readily available.

¢ Weighing and Reconstitution:

o Perform all weighing and initial reconstitution of the powdered compound within a
chemical fume hood to prevent inhalation of any airborne patrticles.

o Use a properly calibrated analytical balance.

o Consult the product's technical data sheet for appropriate solvents. DCGO04 is soluble in
DMSO.

e Use in Experiments:

o When using solutions of DCGO04, handle them with care to avoid splashes or spills.

o Clearly label all tubes and containers with the compound name, concentration, and date.
o Storage:

o Store the powdered compound and stock solutions at -20°C for long-term storage.

o For short-term storage, 4°C is acceptable.

o Protect from light.

Disposal Plan

All waste materials contaminated with DCG04 must be disposed of as hazardous chemical
waste in accordance with institutional and local regulations.

e Solid Waste:

o Collect all contaminated solid waste, including empty vials, pipette tips, and gloves, in a
designated and clearly labeled hazardous waste container.
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e Liquid Waste:

o Collect all unused solutions and supernatants containing DCGO04 in a separate, sealed,
and clearly labeled hazardous liquid waste container.

e Decontamination:

o Decontaminate all work surfaces and equipment that have come into contact with DCG04
using an appropriate laboratory disinfectant.

o Waste Pickup:

o Arrange for the pickup and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

Experimental Workflow for Handling DCGO04

The following diagram illustrates the logical workflow for the safe handling and disposal of
DCGO04.
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DCGO04 Safe Handling and Disposal Workflow
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for DCGO04].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576931#personal-protective-equipment-for-
handling-dcg04]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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